Cas no 62644-21-7 (Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-)

Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl- structure
62644-21-7 structure
Product Name:Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-
CAS No:62644-21-7
MF:C13H10Cl2N2S
MW:297.202899456024
CID:436651
PubChem ID:904427
Update Time:2025-04-19

Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-
    • 1-(3,5-dichlorophenyl)-3-phenylthiourea
    • ST51015367
    • AKOS003410081
    • DTXSID80358617
    • 62644-21-7
    • Inchi: 1S/C13H10Cl2N2S/c14-9-6-10(15)8-12(7-9)17-13(18)16-11-4-2-1-3-5-11/h1-8H,(H2,16,17,18)
    • InChI Key: ZHBTWFPWAAVNBP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)NC(NC1C=CC=CC=1)=S)Cl

Computed Properties

  • Exact Mass: 295.9944
  • Monoisotopic Mass: 295.9941749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

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